Cas no 1106-03-2 (Meprednisone Acetate)

Meprednisone Acetate Properties

Names and Identifiers

• 16-Meprednisone acetate
• 17,21-Dihydroxy-16beta-methylpregna-1,4-diene-3,11,20-trione 21-acetate
• Meprednisone Acetate
• Meprednisone 21-Acetate
• 21-Acetyloxy-17-hydroxy-16β-methylpregna-1,4-diene-3,11,20-trione
• 17,21-Dihydroxy-16β-Methyl-pregna-1,4-diene-3,11,20-trione 21-Acetate
• (16β)-21-(Acetyloxy)-17-hydroxy-16-Methyl-pregna-1,4-diene-3,11,20-trione
• [2-[(8S,9S,10R,13S,14S,16S,17R)-17-hydroxy-10,13,16-trimethyl-3,11-dioxo-6,7,8,9,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• [2-[(8S,9S,10R,13S,14S,16S,17R)-17-hydroxy-10,13,16-trimethyl-3,11-dioxo-6,7,8,9,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxo-ethyl] ethanoate
• acetic acid [2-[(8S,9S,10R,13S,14S,16S,17R)-17-hydroxy-3,11-diketo-10,13,16-trimethyl-6,7,8,9,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-keto-ethyl] ester
• +Expand

• MDL： MFCD00271784
• InChIKey： RZAMUHXEOMZXET-ABQXZQTJSA-N
• Inchi： 1S/C24H30O6/c1-13-9-18-17-6-5-15-10-16(26)7-8-22(15,3)21(17)19(27)11-23(18,4)24(13,29)20(28)12-30-14(2)25/h7-8,10,13,17-18,21,29H,5-6,9,11-12H2,1-4H3/t13-,17-,18-,21+,22-,23-,24-/m0/s1
• SMILES： C[C@H]1C[C@H]2[C@@H]3CCC4=CC(=O)C=C[C@]4(C)[C@H]3C(=O)C[C@]2(C)[C@]1(C(=O)COC(=O)C)O

Computed Properties

• Exact Mass: 400.22500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Heavy Atom Count: 30
• Complexity: 899
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 18
• Surface Charge: 0

Experimental Properties

• LogP: 3.40360
• PSA: 80.67000
• Boiling Point: 584.3°C at 760 mmHg